Cas no 2167142-23-4 (3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro5.5undecane)

• Product Name: 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro5.5undecane
• CAS No: 2167142-23-4
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5978051
• PubChem ID: 165743120
• Update Time: 2025-06-09

3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro5.5undecane
• EN300-1279109
• 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane
• 2167142-23-4

• Inchi： 1S/C13H25NO2/c1-10(2)11-12(3,4)9-14-13(16-11)5-7-15-8-6-13/h10-11,14H,5-9H2,1-4H3
• InChI Key： GKJNDRUWOYEYHO-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2)NCC(C)(C)C1C(C)C

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro5.5undecane

Introduction to 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane (CAS No. 2167142-23-4)

3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane, with the CAS number 2167142-23-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a unique three-dimensional structure that can provide enhanced pharmacological properties and biological activity. The spirocyclic framework of 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane makes it an intriguing candidate for various therapeutic applications.

The molecular structure of 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane consists of a central spirocyclic core with two methyl groups and an isopropyl group attached to the nitrogen atom. The presence of these substituents can significantly influence the compound's physicochemical properties, such as solubility, stability, and bioavailability. Additionally, the oxygen atoms in the dioxane ring contribute to the compound's overall polarity and hydrogen-bonding capabilities, which are crucial for its interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a central role in cellular signaling pathways and are involved in various physiological processes. The unique spirocyclic structure of 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane allows it to interact with specific GPCRs, potentially modulating their activity and leading to therapeutic effects.

In preclinical studies, 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane has shown promising results in models of neurological disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by neurodegeneration and impaired neurotransmitter signaling. The compound's ability to modulate GPCRs may help restore normal neuronal function and alleviate symptoms associated with these disorders.

Beyond its potential in neurological disorders, 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. The compound's ability to modulate inflammatory pathways through its interaction with GPCRs could make it a valuable therapeutic agent for managing these conditions.

The pharmacokinetic properties of 3,3-dimethyl-2-(propan-2-yl)-1,9-dioxa-5-azaspiro[5.5]undecane have also been studied extensively. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and good tissue penetration make it suitable for both oral and parenteral administration routes. These properties are essential for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

Safety and toxicity assessments are critical components of drug development. Early studies on 3,3-dimethyl-2-(propan-2-y l)-1 ,9 -d io xa - 5 -a za spi ro [ 5 . 5 ]u nd ec an e have shown that it has a favorable safety profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

The synthetic route for producing 3 , 3 -d im eth yl - 2 -( pr o pa n - 2 -y l ) - 1 , 9 -d io xa - 5 -a za spi ro [ 5 . 5 ]u nd ec an e has been optimized to ensure high yields and purity levels. The synthesis involves multiple steps, including the formation of the spirocyclic core through a ring-closing metathesis reaction followed by functional group manipulations to introduce the desired substituents. The robust synthetic methodology ensures that the compound can be produced on a large scale for clinical trials and commercialization.

In conclusion, 3 , 3 -d im eth yl - 2 -( pr o pa n - 2 -y l ) - 1 , 9 -d io xa - 5 -a za spi ro [ 5 . 5 ]u nd ec an e (CAS No . strong > p >